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Compound of Interest

Compound Name: Org 12962

CAS No.: 132834-56-1

Cat. No.: B1677466

Get Quote

A Note from the Senior Application Scientist:

Welcome to the comprehensive technical support center for Org 12962. This guide is designed

to provide researchers, scientists, and drug development professionals with in-depth, practical

solutions to common challenges encountered when working with this compound, particularly

concerning its solubility.

It has come to our attention that there may be some confusion in the field regarding the

biological target of Org 12962. Please be advised that Org 12962 is a potent and selective 5-

HT2C receptor agonist.[1][2] It is not a progesterone receptor antagonist. Researchers

interested in a progesterone receptor antagonist from the same developer (Organon) may be

thinking of Org 31710.[3][4] This guide will focus exclusively on Org 12962, the 5-HT2C

agonist.

We understand that robust and reproducible experimental outcomes are paramount. Therefore,

this guide is structured to not only provide protocols but also to explain the scientific rationale

behind them, empowering you to troubleshoot effectively and adapt these methods to your

specific experimental needs.
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Troubleshooting Guide: Org 12962 Solubility Issues
This section addresses the most frequently encountered solubility challenges with Org 12962
hydrochloride and provides step-by-step solutions.

Issue 1: Difficulty Dissolving Org 12962 Hydrochloride
for In Vitro Assays
Root Cause Analysis:

Org 12962 is typically supplied as a hydrochloride salt, which enhances its aqueous solubility.

However, like many small molecules, it can be challenging to dissolve directly into aqueous

buffers, especially at high concentrations. The choice of solvent for creating a concentrated

stock solution is critical.

Solution Protocol:

Primary Solvent Selection: The recommended primary solvent for creating a high-

concentration stock solution of Org 12962 hydrochloride is Dimethyl Sulfoxide (DMSO).[5][6]

Stock Solution Preparation (100 mM in DMSO):

Weigh the desired amount of Org 12962 hydrochloride powder. The molecular weight is

302.12 g/mol .[5]

To prepare a 100 mM stock solution, add 3.31 µL of DMSO for every 1 mg of Org 12962
hydrochloride.

Vortex thoroughly until the powder is completely dissolved. Gentle warming (to no more

than 37°C) in a water bath can aid dissolution.

Note on DMSO: While an excellent solvent, DMSO can have effects in some biological

assays.[7][8] It is crucial to include a vehicle control (DMSO alone at the same final

concentration) in your experiments.

Aqueous Solution Preparation (up to 50 mM in Water):
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For experiments where DMSO is not suitable, Org 12962 hydrochloride can be dissolved

directly in water up to a concentration of 50 mM.[5]

Add the appropriate volume of water to the powdered compound.

Vortex vigorously. Sonication in a water bath for 5-10 minutes can assist in dissolving the

compound.

Ensure the solution is clear before use. If particulates are visible, the solubility limit may

have been exceeded.

Data Summary: Org 12962 Hydrochloride Solubility

Solvent Maximum Recommended Concentration

DMSO 100 mM[5]

Water 50 mM[5]

Issue 2: Precipitation of Org 12962 Upon Dilution in
Aqueous Buffer
Root Cause Analysis:

Precipitation upon dilution of a DMSO stock solution into an aqueous buffer is a common issue

for many organic compounds. This occurs when the compound's solubility in the final aqueous

environment is lower than the diluted concentration.

Solution Workflow:

The following workflow diagram illustrates the decision-making process for addressing

precipitation issues.
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Precipitation observed upon dilution?

Is the final concentration
below the aqueous solubility limit?

Yes

Lower the stock solution concentration

No

Increase final DMSO concentration
(if permissible in assay)

Yes

Consider a co-solvent
(e.g., ethanol, PEG)

Briefly sonicate the final solution

Solution is clear, proceed with experiment

Click to download full resolution via product page

Caption: Troubleshooting workflow for precipitation issues.

Step-by-Step Protocol to Avoid Precipitation:

Pre-warm your aqueous buffer to the experimental temperature (e.g., 37°C). This can slightly

increase the solubility of the compound.

Vortex the aqueous buffer while slowly adding the DMSO stock solution dropwise. This rapid

mixing helps to prevent localized high concentrations of the compound that can lead to
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precipitation.

Do not exceed a final DMSO concentration of 0.5-1% in most cell-based assays, as higher

concentrations can be toxic. Always check the tolerance of your specific cell line or assay

system.

If precipitation persists, consider preparing a lower concentration stock solution in DMSO.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for Org 12962 hydrochloride?

A: For long-term storage, it is recommended to store Org 12962 hydrochloride as a solid at

-20°C, desiccated and protected from light. Stock solutions in DMSO can also be stored at

-20°C for several months. Avoid repeated freeze-thaw cycles.

Q2: My Org 12962 hydrochloride solution has a slight yellow tint. Is this normal?

A: A slight yellowing of DMSO stock solutions over time can occur but does not typically affect

the compound's activity. However, a significant color change or the appearance of precipitates

may indicate degradation, and a fresh solution should be prepared.

Q3: Can I use solvents other than DMSO or water?

A: While DMSO and water are the primary recommended solvents, some researchers have

used ethanol for similar compounds.[9] If you choose to use ethanol, it is advisable to first

dissolve the compound in a small amount of ethanol to create a stock solution, which can then

be diluted into your aqueous buffer. As with DMSO, be mindful of the final ethanol

concentration in your assay. The use of co-solvents like polyethylene glycols (PEGs) has also

been shown to improve the solubility of some poorly soluble drugs.[9][10]

Q4: How can I confirm the identity and purity of my Org 12962 hydrochloride?

A: Reputable suppliers will provide a Certificate of Analysis (CoA) with each batch of the

compound. The CoA should include data from techniques such as High-Performance Liquid

Chromatography (HPLC) to confirm purity and Mass Spectrometry (MS) to verify the molecular

weight.[11]
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Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of Org
12962 Hydrochloride in DMSO

Calculate the required mass: For 1 mL of a 10 mM stock solution:

10 mmol/L = 0.01 mol/L

Mass (g) = 0.01 mol/L * 0.001 L * 302.12 g/mol = 0.0030212 g = 3.02 mg

Weighing: Accurately weigh 3.02 mg of Org 12962 hydrochloride powder.

Dissolution: Add 1 mL of high-purity DMSO to the powder.

Mixing: Vortex the solution for 1-2 minutes until all the solid has dissolved. A brief sonication

can be used if necessary.

Storage: Aliquot the stock solution into smaller volumes to avoid multiple freeze-thaw cycles

and store at -20°C.

Protocol for Preparing a 100 µM Working Solution in Cell
Culture Medium

Thaw the stock solution: Thaw a 10 mM stock solution of Org 12962 in DMSO.

Calculate the dilution: To prepare 1 mL of a 100 µM working solution:

(Initial Concentration) * (Initial Volume) = (Final Concentration) * (Final Volume)

(10,000 µM) * (Initial Volume) = (100 µM) * (1000 µL)

Initial Volume = (100 * 1000) / 10,000 = 10 µL

Dilution: Pre-warm 990 µL of your cell culture medium to 37°C. While vortexing the medium,

add 10 µL of the 10 mM DMSO stock solution.
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Final DMSO Concentration: The final DMSO concentration in this working solution will be

1%.

Use Immediately: It is recommended to use the final working solution immediately after

preparation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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